molecular formula C6H3BrFNO2 B1391037 6-Bromo-5-fluoronicotinic acid CAS No. 38186-87-7

6-Bromo-5-fluoronicotinic acid

Cat. No. B1391037
CAS RN: 38186-87-7
M. Wt: 220 g/mol
InChI Key: YYLYQDSWERQSTR-UHFFFAOYSA-N
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Description

6-Bromo-5-fluoronicotinic acid, also known as 6-Bromo-5-fluoropyridine-3-carboxylic acid, is a compound with the molecular formula C6H3BrFNO2 . It is a solid substance stored at room temperature under an inert atmosphere .


Molecular Structure Analysis

The InChI code for 6-Bromo-5-fluoronicotinic acid is 1S/C6H3BrFNO2/c7-4-1-3(6(10)11)2-9-5(4)8/h1-2H,(H,10,11), and its InChI key is VZBMIACXKWJDNS-UHFFFAOYSA-N . This indicates the specific arrangement of atoms in the molecule.


Physical And Chemical Properties Analysis

6-Bromo-5-fluoronicotinic acid is a solid substance stored at room temperature under an inert atmosphere . Its molecular weight is 220 .

Scientific Research Applications

Electrocatalytic Synthesis and Reduction Processes

6-Bromo-5-fluoronicotinic acid is involved in various synthesis and reduction processes. Gennaro et al. (2004) explored the electrocatalytic synthesis of 6-aminonicotinic acid, using 2-amino-5-bromopyridine in the presence of CO2. They found that silver electrodes show a remarkable electrocatalytic effect for the reduction of only the bromo derivative, which is related to 6-bromo-5-fluoronicotinic acid. This process is significant for the clean electrocarboxylation of halides to 6-aminonicotinic acid (Gennaro, Sánchez-Sánchez, Isse, & Montiel, 2004).

Synthesis of Fluoropyridines and Pyridones

Sutherland and Gallagher (2003) reported the versatile synthesis of 3,5-disubstituted 2-fluoropyridines and 2-pyridones, which involved 5-bromo-2-fluoro-3-pyridylboronic acid, a compound closely related to 6-bromo-5-fluoronicotinic acid. Their method included ortho-lithiation of 5-bromo-2-fluoropyridine, followed by a Suzuki reaction, showcasing the utility of these halogenated compounds in synthesizing complex organic structures (Sutherland & Gallagher, 2003).

Formation and Characterization of Fluoronicotine

In a study by Leete, Bodem, and Manuel (1971), the formation of 5-fluoronicotine from 5-fluoronicotinic acid in Nicotiana tabacum was observed. This research demonstrates the transformation of 5-fluoronicotinic acid, closely related to 6-bromo-5-fluoronicotinic acid, in biological systems, leading to the creation of new alkaloids (Leete, Bodem, & Manuel, 1971).

Electrocatalytic Carboxylation in Ionic Liquid

Feng et al. (2010) investigated the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid, leading to the formation of 6-aminonicotinic acid. This study is relevant due to the involvement of a bromopyridine derivative, similar to 6-bromo-5-fluoronicotinic acid, in the electrochemical reduction process (Feng, Huang, Liu, & Wang, 2010).

Safety and Hazards

The compound is classified as having specific target organ toxicity (single exposure), causing skin irritation and serious eye irritation . Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and not ingesting the compound .

properties

IUPAC Name

6-bromo-5-fluoropyridine-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3BrFNO2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2H,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYLYQDSWERQSTR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=NC(=C1F)Br)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3BrFNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80672300
Record name 6-Bromo-5-fluoropyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80672300
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

220.00 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

38186-87-7
Record name 6-Bromo-5-fluoro-3-pyridinecarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=38186-87-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Bromo-5-fluoropyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80672300
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-Bromo-5-fluoronicotinic acid
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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